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Compound of Interest

4-((Ethoxycarbonyl)amino)benzoic
Compound Name: J
aci

cat. No.: B1361193

An In-depth Technical Guide on the Physical Properties of 4-
((Ethoxycarbonyl)amino)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 4-
((Ethoxycarbonyl)amino)benzoic acid, with a focus on its melting and boiling points. It
includes experimental protocols for the determination of these properties and a logical workflow
diagram for these procedures.

Core Physical Properties

The following table summarizes the available quantitative data for 4-
((Ethoxycarbonyl)amino)benzoic acid (CAS Number: 5180-75-6).

Property Value

Melting Point Data not available
Boiling Point 320.6 °C at 760 mmHg
Molecular Formula C10H11NOa4

Molecular Weight 209.20 g/mol
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Experimental Protocols

The following are detailed methodologies for the determination of melting and boiling points of

solid organic compounds like 4-((Ethoxycarbonyl)amino)benzoic acid.

Melting Point Determination (Capillary Method)

This method is suitable for determining the melting point of a crystalline solid.

e Apparatus:

o

o

o

[¢]

[¢]

Melting point apparatus (e.g., Thiele tube or a digital melting point device)
Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula

e Procedure:

Sample Preparation: A small amount of the crystalline 4-
((Ethoxycarbonyl)amino)benzoic acid is finely ground into a powder using a mortar and
pestle.

Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.
This process is repeated until a sample column of 2-3 mm in height is obtained.

Apparatus Setup: The filled capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb.

Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the
expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for
thermal equilibrium.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1361193?utm_src=pdf-body
https://www.benchchem.com/product/b1361193?utm_src=pdf-body
https://www.benchchem.com/product/b1361193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range.

o Reporting: The melting point is reported as a range of these two temperatures.

Boiling Point Determination (Siwoloboff Method)

This micro-method is suitable for determining the boiling point of a small amount of liquid. Since
4-((Ethoxycarbonyl)amino)benzoic acid is a solid at room temperature, it would first need to
be melted to apply this method, or a different method for high-melting solids would be required.
The following is a general procedure for a liquid.

e Apparatus:

o Thiele tube or a similar heating bath

[¢]

Small test tube (fusion tube)

[e]

Capillary tube (sealed at one end)

o

Thermometer (calibrated)

[¢]

Heat source (e.g., Bunsen burner or heating mantle)
e Procedure:

o Sample Preparation: A small amount of the liquid sample (approximately 0.5 mL) is placed
into the small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed open-end-down into the
liquid in the test tube.

o Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a
high-boiling liquid (e.g., mineral oil or silicone oil).
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o Heating: The side arm of the Thiele tube is gently heated. As the temperature rises, a
stream of bubbles will emerge from the open end of the inverted capillary tube.

o Observation: The heating is discontinued when a steady stream of bubbles is observed.
As the apparatus cools, the bubbling will slow down and stop. The temperature at which
the liquid just begins to enter the capillary tube is the boiling point of the sample.

o Reporting: The observed temperature is recorded as the boiling point. It is crucial to also
record the atmospheric pressure at the time of the measurement, as the boiling point is
pressure-dependent.

Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
melting and boiling points of a chemical compound.
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Workflow for Physical Property Determination

Start: Obtain Compound

Melting Point Determination iling Point Determination
Grind solid sample Place liquid in fusion tube
: \
Pack capillary tube Invert sealed capillary in liquid
/ l
Place in melting point apparatus Heat in Thiele tube
J L
Heat slowly and observe Observe bubble stream and re-entry
;

Record melting range Record boiling point

End: Report Physical Properties

Click to download full resolution via product page
Caption: Workflow for determining the melting and boiling points of a compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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